Cas no 460730-73-8 (Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI))
460730-73-8 structure
Product Name:Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI)
CAS No:460730-73-8
MF:C12H16O3
MW:208.253643989563
CID:1022398
PubChem ID:45094131
Update Time:2025-04-20
Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI)
- 2-ethoxy-6-propan-2-yloxybenzaldehyde
- 460730-73-8
- DB-284809
- 2-Ethoxy-6-isopropoxybenzaldehyde
- BENZALDEHYDE, 2-ETHOXY-6-(1-METHYLETHOXY)-
- 2-Ethoxy-6-[(propan-2-yl)oxy]benzaldehyde
- DTXSID10667249
-
- Inchi: 1S/C12H16O3/c1-4-14-11-6-5-7-12(10(11)8-13)15-9(2)3/h5-9H,4H2,1-3H3
- InChI Key: RPSNNDZZOLLOKE-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1C=O)OCC)C(C)C
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI) Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
460730-73-8 (Benzaldehyde, 2-ethoxy-6-(1-methylethoxy)- (9CI)) Related Products
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 22921-58-0(2-(propan-2-yloxy)benzaldehyde)
- 7091-12-5(2-Propoxybenzaldehyde)
- 107811-48-3(4-Methoxy-2-(propan-2-yloxy)benzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 59652-88-9(Phloroglucinol Aldehyde Triethyl Ether)
- 820236-96-2(3-methyl-4-propoxybenzaldehyde)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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